![molecular formula C17H19N3O4S B6539058 N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide CAS No. 1060354-82-6](/img/structure/B6539058.png)
N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide, also known as N-CMPDMSB, is a small molecule that has been studied for its potential applications in scientific research. It is a derivative of benzamide, a widely used molecule in medicinal chemistry. N-CMPDMSB is a versatile compound that can be used for a variety of purposes, including as a substrate for enzyme assays, as a ligand for protein-ligand interactions, and as a drug target.
Scientific Research Applications
N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide has a variety of applications in scientific research. It has been used as a substrate for enzyme assays, as a ligand for protein-ligand interactions, and as a drug target. In addition, this compound has been used in molecular modeling studies to study the interactions between proteins and small molecules. It has also been used in studies of the structural and functional properties of enzymes, as well as in studies of the structure and function of proteins.
Mechanism of Action
Target of Action
The primary target of N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide is the Urokinase-type plasminogen activator . This enzyme plays a crucial role in the breakdown of blood clots and is involved in cell migration and tissue remodeling.
Mode of Action
It is believed to interact with its target, the urokinase-type plasminogen activator, leading to changes in the enzyme’s activity
Biochemical Pathways
The biochemical pathways affected by this compound are not fully known. The Urokinase-type plasminogen activator is involved in the fibrinolysis pathway, which is responsible for the breakdown of blood clots. Therefore, it is possible that this compound could influence this pathway .
Result of Action
Given its target, it may influence processes related to blood clot breakdown, cell migration, and tissue remodeling .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially affect its action .
Advantages and Limitations for Lab Experiments
The use of N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide in laboratory experiments has a number of advantages and limitations. One advantage is that it is a small molecule, which makes it easy to handle and store. In addition, it is relatively stable and has a low toxicity. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in large-scale experiments.
Future Directions
The potential applications of N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide in scientific research are vast and varied. One potential direction is the use of this compound in the development of new drugs. This compound could be used to develop new drugs that target specific proteins or enzymes, or to develop drugs that interact with receptors. In addition, this compound could be used in the development of new enzyme assays or in the development of new methods for studying protein-ligand interactions. Finally, this compound could be used to develop new molecular modeling techniques to better understand the structure and function of proteins.
Synthesis Methods
N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide can be synthesized by a variety of methods. The most common method is the reaction of 4-methylbenzamide with 4-dimethylsulfamoylbenzoyl chloride in the presence of triethylamine in dichloromethane. This reaction yields the desired product in good yields. Other methods for the synthesis of this compound include the reaction of 4-methylbenzamide with 4-dimethylsulfamoylbenzoyl chloride in the presence of N,N-dimethylformamide, and the reaction of 4-methylbenzamide with 4-dimethylsulfamoylbenzoyl chloride in the presence of dimethyl sulfoxide.
properties
IUPAC Name |
N-[4-(2-amino-2-oxoethyl)phenyl]-4-(dimethylsulfamoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4S/c1-20(2)25(23,24)15-9-5-13(6-10-15)17(22)19-14-7-3-12(4-8-14)11-16(18)21/h3-10H,11H2,1-2H3,(H2,18,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOGGAZJFKYNLRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.